rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate
Overview
Description
Rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate, also known as RTBQ, is an organic compound with a complex structure. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. RTBQ has a number of properties that make it an attractive target for research and development. It is a highly reactive compound, and has been used in a variety of chemical reactions. RTBQ is also an important building block for the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.
Mechanism of Action
The mechanism of action of rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate is not fully understood. However, it is believed that the compound acts as a catalyst in the formation of covalent bonds between molecules. It is also believed that rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate can act as a nucleophile, allowing it to react with other molecules and form new compounds.
Biochemical and Physiological Effects
rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has also been shown to have an effect on the metabolism of lipids and carbohydrates. It has been shown to have an effect on the synthesis of proteins, and has been shown to have an effect on the metabolism of nucleic acids.
Advantages and Limitations for Lab Experiments
Rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate is that it is a highly reactive compound, meaning that it can be used in a variety of chemical reactions. It is also a relatively inexpensive compound, making it an attractive option for research and development. However, rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate is also a highly toxic compound, and should only be used in a laboratory setting with appropriate safety precautions.
Future Directions
There are a number of potential future directions for research involving rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate. One potential direction is to further explore its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. Another potential direction is to explore its potential as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Additionally, further research could be conducted into its potential as an enzyme inhibitor or a drug delivery system. Finally, research could be conducted into its potential as a catalyst for the formation of covalent bonds between molecules.
Synthesis Methods
Rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate can be synthesized using a number of methods, including the Williamson ether synthesis, the Grignard reaction, and the Barton-McCombie reaction. The Williamson ether synthesis is the most common method used to synthesize rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate. In this method, an alkyl halide is reacted with an alcohol in the presence of a base to produce an ether. The Grignard reaction is used to produce an alkoxide, which is then reacted with an acid to produce rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate. The Barton-McCombie reaction is a more complex method used to synthesize rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate from an alkyl halide and an aldehyde.
Scientific Research Applications
Rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has a number of applications in scientific research. It is widely used in organic synthesis, and has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other industrial chemicals. rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has also been used in the synthesis of biopolymers and other materials. It has been used in the synthesis of a variety of drugs, including antibiotics, antifungals, and anti-inflammatory agents. rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate has also been used in the synthesis of small molecules, such as peptides and nucleotides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate involves the condensation of tert-butyl 3-oxobutanoate with 1,2,3,4-tetrahydroisoquinoline-7-carbaldehyde, followed by reduction of the resulting imine intermediate and subsequent cyclization to form the target compound.", "Starting Materials": [ "tert-butyl 3-oxobutanoate", "1,2,3,4-tetrahydroisoquinoline-7-carbaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of tert-butyl 3-oxobutanoate with 1,2,3,4-tetrahydroisoquinoline-7-carbaldehyde in the presence of acetic acid to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in ethanol to form the amine intermediate.", "Step 3: Cyclization of the amine intermediate with sodium hydroxide in ethanol to form rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate." ] } | |
CAS RN |
2490155-00-3 |
Product Name |
rac-tert-butyl (4aR,7S,8aS)-7-hydroxy-decahydroquinoline-1-carboxylate |
Molecular Formula |
C14H25NO3 |
Molecular Weight |
255.4 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
